molecular formula C16H15FN6S B287209 3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Cat. No. B287209
M. Wt: 342.4 g/mol
InChI Key: PPHQRADIJYYHQV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound that has been the subject of scientific research due to its potential therapeutic applications. This compound belongs to the class of triazolothiadiazole derivatives, which have been studied extensively for their pharmacological properties.

Mechanism of Action

The exact mechanism of action of 3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in cells. It has been shown to inhibit the activity of enzymes such as cyclooxygenase-2 and lipoxygenase, which are involved in the production of inflammatory mediators. It also activates the caspase cascade, leading to apoptosis in cancer cells.
Biochemical and Physiological Effects:
3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been found to have several biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species and increase the activity of antioxidant enzymes, which may contribute to its anti-cancer and anti-inflammatory activities. It also has a modulatory effect on the immune system, leading to the suppression of pro-inflammatory cytokines and the activation of immune cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential therapeutic applications in various diseases. It has also been found to have good bioavailability and pharmacokinetic properties, making it a promising candidate for drug development. However, one of the limitations is the lack of understanding of its exact mechanism of action, which may hinder the development of more effective and targeted therapies.

Future Directions

There are several future directions for research on 3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action and identify its molecular targets. This will help in the development of more effective and targeted therapies. Another direction is to explore its potential applications in other diseases such as neurodegenerative disorders and cardiovascular diseases. In addition, there is a need for more preclinical and clinical studies to evaluate its safety and efficacy in humans.

Synthesis Methods

The synthesis of 3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction between 4-fluoroaniline, 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid, and thiosemicarbazide in the presence of a catalyst. The reaction is carried out in a solvent such as dimethylformamide or dimethyl sulfoxide under reflux conditions for several hours. The resulting product is then purified by recrystallization or column chromatography.

Scientific Research Applications

3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and infectious diseases. It has been found to exhibit anti-cancer activity by inhibiting the growth of cancer cells and inducing apoptosis. It also has anti-inflammatory activity by suppressing the production of pro-inflammatory cytokines. In addition, it has shown promising activity against bacterial and fungal infections.

properties

Product Name

3-(4-fluorophenyl)-6-(1-methyl-3-propyl-1H-pyrazol-5-yl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

Molecular Formula

C16H15FN6S

Molecular Weight

342.4 g/mol

IUPAC Name

3-(4-fluorophenyl)-6-(2-methyl-5-propylpyrazol-3-yl)-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

InChI

InChI=1S/C16H15FN6S/c1-3-4-12-9-13(22(2)20-12)15-21-23-14(18-19-16(23)24-15)10-5-7-11(17)8-6-10/h5-9H,3-4H2,1-2H3

InChI Key

PPHQRADIJYYHQV-UHFFFAOYSA-N

SMILES

CCCC1=NN(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)F)C

Canonical SMILES

CCCC1=NN(C(=C1)C2=NN3C(=NN=C3S2)C4=CC=C(C=C4)F)C

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.